Cas no 2549022-97-9 (6-(difluoromethyl)-N-(3,4-difluorophenyl)-2-methylpyrimidin-4-amine)

• Product Name: 6-(difluoromethyl)-N-(3,4-difluorophenyl)-2-methylpyrimidin-4-amine
• CAS No: 2549022-97-9
• MF: C₁₂H₉F₄N₃
• MW: 271.213576078415
• CID: 5313290
• PubChem ID: 154882763
• Update Time: 2025-10-28

6-(difluoromethyl)-N-(3,4-difluorophenyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-N-(3,4-difluorophenyl)-2-methyl-4-pyrimidinamine
• 2549022-97-9
• AKOS040730495
• F6789-6278
• 6-(difluoromethyl)-N-(3,4-difluorophenyl)-2-methylpyrimidin-4-amine

• Inchi： 1S/C12H9F4N3/c1-6-17-10(12(15)16)5-11(18-6)19-7-2-3-8(13)9(14)4-7/h2-5,12H,1H3,(H,17,18,19)
• InChI Key： ASATWUNJYWAYQK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC(C)=N1)NC1C=CC(=C(C=1)F)F)F

Computed Properties

• Exact Mass: 271.07325995g/mol
• Monoisotopic Mass: 271.07325995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 328.4±42.0 °C(Predicted)
• pka: 4.39±0.10(Predicted)

Additional information on 6-(difluoromethyl)-N-(3,4-difluorophenyl)-2-methylpyrimidin-4-amine

6-(Difluoromethyl)-N-(3,4-Difluorophenyl)-2-Methylpyrimidin-4-Amine: A Comprehensive Overview

6-(Difluoromethyl)-N-(3,4-Difluorophenyl)-2-Methylpyrimidin-4-Amine, also known by its CAS registry number 2549022-97-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of fluorine atoms in its structure introduces unique electronic properties, making it a valuable compound for research and industrial applications.

The molecular structure of 6-(Difluoromethyl)-N-(3,4-Difluorophenyl)-2-Methylpyrimidin-4-Amine is characterized by a pyrimidine ring with substituents at positions 2, 4, and 6. At position 6, there is a difluoromethyl group (-CHF₂), which contributes to the compound's stability and reactivity. The nitrogen atom at position 4 is substituted with an N-(3,4-difluorophenyl) group, introducing additional fluorine atoms that enhance the compound's electronic properties. The methyl group at position 2 further modifies the electronic environment of the molecule, making it suitable for various chemical reactions.

The synthesis of this compound involves a series of well-defined organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability for industrial production.

In terms of applications, 6-(Difluoromethyl)-N-(3,4-Difluorophenyl)-2-Methylpyrimidin-4-Amine has shown promising potential in the field of materials science. Its unique electronic properties make it an excellent candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that this compound can act as a high-performance semiconductor material due to its ability to undergo charge transport efficiently.

Beyond electronics, this compound has also found applications in medicinal chemistry. Its ability to interact with biological molecules makes it a potential candidate for drug development. Researchers have investigated its binding affinity with various protein targets, highlighting its potential as a lead compound for therapeutic agents. Additionally, its fluorinated structure provides resistance to metabolic degradation, which is a desirable property in drug design.

The environmental impact of 6-(Difluoromethyl)-N-(3,4-Difluorophenyl)-2-Methylpyrimidin-4-Amine has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term environmental fate and potential risks.

In conclusion, 6-(Difluoromethyl)-N-(3,4-Difluorophenyl)-2-Methylpyrimidin-4-Amine, with its CAS number 2549022-97-9, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and electronic properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of advanced materials and therapeutic agents.